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Compound of Interest

Compound Name: Thulium sulfate

Cat. No.: B1580485

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical and chemical
properties of Thulium(lll) sulfate, with a focus on its anhydrous (Tmz(S0Oa4)3) and octahydrate
(Tm2(S04)3-8H20) forms. The information is intended for use in research, drug development,
and other scientific applications where the precise characteristics of this rare earth compound
are critical.

Physical Properties

Thulium(lll) sulfate is a compound of the rare earth metal thulium. The most commonly
available form is the octahydrate, which presents as a light green crystalline powder.[1] The
anhydrous form is described as white in appearance.[2] A significant challenge in the study of
Thulium(lll) sulfate is the limited availability of comprehensive physical data, particularly
concerning its thermal properties. Many standard physical constants, such as melting and
boiling points, are not well-documented in the available literature.[2][3]

Quantitative Physical Data

The following tables summarize the available quantitative physical data for both anhydrous
Thulium(lll) sulfate and its octahydrate.

Table 1: Physical Properties of Anhydrous Thulium(lll) Sulfate (Tmz(S0Oa4)3)
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Property Value Conditions
Molar Mass 626.04 g/mol

Density 1.130 g/cm3 at 25 °C[4]
Solubility in Water 160.32 g/L at 25 °C[4]
Melting Point Not Available

Boiling Point Not Available

Table 2: Physical Properties of Thulium(lll) Sulfate Octahydrate (Tm2(S0Oa4)3-8H20)

Property Value Conditions
Molar Mass 770.18 g/mol [1][5]
Appearance Light green powder [1]

Solubility in Water Soluble [6]

Melting Point Not Available [2]

Boiling Point Not Available [2]

Decomposes upon heating to
Decomposition yield sulfur oxides and thulium
oxide[2]

Chemical Properties

Thulium(lIl) sulfate is a moderately water- and acid-soluble source of the thulium ion.[3] It is
stable in air and moisture under standard conditions.[2] As a typical metal sulfate, it is expected
to undergo double displacement reactions in aqueous solutions, for instance, reacting with
barium salts to precipitate barium sulfate.[4]

Reactivity and Stability

 Stability: The compound is stable under normal conditions but is hygroscopic.[2]
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» Incompatibilities: It is incompatible with strong oxidizing agents.[2]

e Hazardous Decomposition: When heated to decomposition, it emits toxic fumes of sulfur
oxides and thulium oxide.[2]

Experimental Protocols
Synthesis of Thulium(lll) Sulfate Octahydrate

The synthesis of Thulium(lll) sulfate is most commonly achieved through the reaction of
Thulium(lll) oxide with sulfuric acid. The following is a generalized protocol for this synthesis in
a laboratory setting.

Materials:

e Thulium(lll) oxide (Tm20s3)

o Concentrated sulfuric acid (H2SOa)
e Deionized water

» Beakers and flasks

e Heating plate with magnetic stirring
o Crystallization dish

e Buchner funnel and filter paper

e Vacuum flask

Procedure:

 Stoichiometric Calculation: Calculate the required molar amounts of Thulium(lll) oxide and
sulfuric acid based on the reaction: Tm203 + 3H2SO4 —» Tm2(S0Oa4)s + 3H20

o Dissolution of Thulium Oxide:
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o Carefully add a stoichiometric excess of concentrated sulfuric acid to a beaker containing
deionized water to create a dilute sulfuric acid solution. Caution: Always add acid to water,
not the other way around, due to the exothermic nature of the dilution.

o Slowly add the pre-weighed Thulium(lll) oxide powder to the stirred, warm sulfuric acid
solution.

o Continue to heat and stir the mixture until the Thulium(lll) oxide has completely dissolved,
resulting in a clear, light green solution.

o Crystallization:
o Transfer the resulting Thulium(lll) sulfate solution to a crystallization dish.

o Allow the solution to cool slowly to room temperature. To promote the formation of larger
crystals, the dish can be loosely covered and left undisturbed.

o For higher yield, the solution can be further concentrated by gentle heating before cooling.
« Isolation and Purification:

o Once a sufficient amount of crystals has formed, isolate them from the mother liquor by
vacuum filtration using a Buchner funnel.

o Wash the crystals with a small amount of cold deionized water to remove any residual
acid.

o A second wash with a water-miscible organic solvent, such as ethanol, can aid in drying.
e Drying:

o Dry the collected crystals in a desiccator over a suitable drying agent or in a low-
temperature oven to obtain the final Thulium(lll) sulfate octahydrate product.

Visualizations
Synthesis Workflow of Thulium(lll) Sulfate Octahydrate
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The following diagram illustrates the key steps in the laboratory synthesis of Thulium(lll) sulfate
octahydrate.
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Caption: Workflow for the synthesis of Thulium(lll) sulfate octahydrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1580485#physical-and-chemical-properties-of-
thulium-sulfate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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